Cas no 895651-88-4 (3-(benzenesulfonyl)-2-oxo-2H-chromene-6-carboxylic acid)

• Product Name: 3-(benzenesulfonyl)-2-oxo-2H-chromene-6-carboxylic acid
• CAS No: 895651-88-4
• MF: C₁₆H₁₀O₆S
• MW: 330.312003612518
• CID: 4664233
• PubChem ID: 7185002
• Update Time: 2025-05-20

3-(benzenesulfonyl)-2-oxo-2H-chromene-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-2-oxochromene-6-carboxylic acid
• 3-(benzenesulfonyl)-2-oxo-2H-chromene-6-carboxylic acid

• Inchi： 1S/C16H10O6S/c17-15(18)10-6-7-13-11(8-10)9-14(16(19)22-13)23(20,21)12-4-2-1-3-5-12/h1-9H,(H,17,18)
• InChI Key： YTSBFAKPBQURMK-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=C(C(O)=O)C=C2)C=C1S(C1=CC=CC=C1)(=O)=O

Additional information on 3-(benzenesulfonyl)-2-oxo-2H-chromene-6-carboxylic acid

3-(Benzenesulfonyl)-2-Oxo-2H-Chromene-6-Carboxylic Acid: A Comprehensive Overview

The compound 3-(benzenesulfonyl)-2-oxo-2H-chromene-6-carboxylic acid (CAS No. 895651-88-4) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the chromene family, which is a class of aromatic heterocyclic compounds. Chromenes are known for their structural versatility and have been extensively studied for their roles in pharmacology, material science, and organic synthesis.

3-(Benzenesulfonyl)-2-oxo-2H-chromene-6-carboxylic acid is characterized by its unique structure, which includes a chromene ring system substituted with a benzenesulfonyl group at the 3-position and a carboxylic acid group at the 6-position. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a valuable compound for research and development.

Recent studies have highlighted the importance of chromene derivatives in drug discovery. For instance, researchers have explored the potential of 3-(benzenesulfonyl)-2-oxo-2H-chromene-6-carboxylic acid as a lead compound for developing new therapeutic agents. Its ability to interact with specific biological targets, such as enzymes or receptors, has been investigated in preclinical models. These studies suggest that the compound may exhibit promising pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties.

In addition to its pharmacological applications, 3-(benzenesulfonyl)-2-oxo-2H-chromene-6-carboxylic acid has also been studied for its role in material science. The molecule's chromophoric nature makes it a candidate for use in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, paving the way for its integration into advanced materials.

The synthesis of 3-(benzenesulfonyl)-2-oxo-2H-chromene-6-carboxylic acid involves a series of well-defined organic reactions. Researchers have developed optimized protocols to ensure high yields and purity. These methods typically involve the coupling of benzenesulfonic acid derivatives with chromenone precursors under controlled conditions. The resulting product is then subjected to further functionalization to introduce the carboxylic acid group at the 6-position.

One of the most intriguing aspects of 3-(benzenesulfonyl)-2-oxo-2H-chromene-6-carboxylic acid is its reactivity under various chemical transformations. For example, the benzenesulfonyl group can act as an electron-withdrawing substituent, influencing the electronic properties of the chromene ring. This makes the compound suitable for use in reactions that require precise control over electron density, such as nucleophilic aromatic substitutions or Diels-Alder reactions.

Moreover, 3-(benzenesulfonyl)-2-oxo-2H-chromene-6-carboxylic acid has been utilized as a building block in supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions with other molecules has been exploited to design self-assembled structures with unique functionalities. These structures hold promise for applications in sensing, catalysis, and drug delivery systems.

In conclusion, 3-(benzenesulfonyl)-2-oxo-2H-chromene-6-carboxylic acid (CAS No. 895651-88-4) is a versatile compound with diverse applications across multiple disciplines. Its structural features make it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new properties and uses for this compound, its significance in scientific and industrial contexts is expected to grow further.